Cas no 70741-38-7 (8-Dehydrocholesterol)

• Product Name: 8-Dehydrocholesterol
• CAS No: 70741-38-7
• MF: C₂₇H₄₄O
• MW: 384.637668609619
• CID: 565594
• PubChem ID: 129846
• Update Time: 2025-04-19

8-Dehydrocholesterol Chemical and Physical Properties

Names and Identifiers

• Cholesta-5,8-dien-3-ol,(3b)-
• cholesta-5,8(9)-dien-3ß-ol
• cholesta-5,8(9)-dien-3?-ol
• (3S,10S,13R,14R,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,11,12,14,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-3-ol
• 8(9)-DEHYDROCHOLESTEROL
• CHOLESTA-5,8(9)-DIEN-3-OL
• LogP
• 8-Dehydrocholesterol
• CHEBI:89982
• AKOS030255165
• (3beta)-Cholesta-5,8-dien-3-ol
• 3b-Cholesta-5,8-dien-3-ol
• R85BA49SYS
• Cholesta-5,8-dien-3beta-ol
• NS00126132
• UNII-R85BA49SYS
• DTXSID801315054
• 8-DHC
• VCA74138
• F82237
• cholesta-5,8-dien-3b-ol
• VUKORTMHZDZZFR-BXAZICILSA-N
• Cholesta-5,8-dien-3 beta-ol
• 70741-38-7
• LMST01010242
• PD086660
• HY-113435
• CHOLESTA-5,8-DIEN-3-OL, (3.BETA.)-
• (3.BETA.)-CHOLESTA-5,8-DIEN-3-OL
• MS-26338
• Q27162187
• CS-0059524
• SCHEMBL2106790
• Cholesta-5,8-dien-3-ol, (3beta)-

• MDL： MFCD28359037
• Inchi： 1S/C27H44O/c1-18(2)7-6-8-19(3)23-11-12-24-22-10-9-20-17-21(28)13-15-26(20,4)25(22)14-16-27(23,24)5/h9,18-19,21,23-24,28H,6-8,10-17H2,1-5H3/t19-,21+,23-,24+,26+,27-/m1/s1
• InChI Key： VUKORTMHZDZZFR-BXAZICILSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CCC1=C2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@H]21

Computed Properties

• Exact Mass: 384.33942
• Monoisotopic Mass: 384.339
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 7.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1
• Melting Point: 147-148 °C(Solv: chloroform (67-66-3); acetone (67-64-1))
• Boiling Point: 492.1°C at 760 mmHg
• Flash Point: 211.8°C
• Refractive Index: 1.535
• PSA: 20.23

8-Dehydrocholesterol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholestane steroids Cholesterols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cholesterols and derivatives